Norfludiazepam

Specification

• Description: Desalkylflurazepam (CRM) is an analytical reference material that is structurally categorized as a benzodiazepine. It is an active metabolite of several benzodiazepines, including flurazepam, flutoprazepam, fludiazepam, midazolam, and quazepam. Desalkylflurazepam inhibits L-type voltage-gated calcium channels (Cav; IC50s = 55 and 37 µM for Cav1.2 and 1.3, respectively) by positively modulating GABAA receptors. It can be detected in urine, serum, and meconium by LC-MS/MS. This product is intended for research and forensic applications.; Desalkylflurazepam is an analytical reference material that is structurally categorized as a benzodiazepine. It is an active metabolite of several benzodiazepines, including flurazepam, flutoprazepam, fludiazepam, midazolam, and quazepam. Desalkylflurazepam inhibits L-type voltage-gated calcium channels (Cav; IC50s = 55 and 37 µM for Cav1.2 and 1.3, respectively) by positively modulating GABAA receptors. It can be detected in urine, serum, and meconium by LC-MS/MS. This product is intended for research and forensic applications.; This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.; N-Desalkyl flurazepam, also known as norflutoprazepam or N-desalkyl-2-oxoquazepam, belongs to the class of organic compounds known as 1, 4-benzodiazepines. These are organic compounds containing a benzene ring fused to a 1, 4-azepine. N-Desalkyl flurazepam is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Desalkyl flurazepam has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-desalkyl flurazepam is primarily located in the cytoplasm and membrane (predicted from logP).; Desalkylflurazepam is a benzodiazepine.
• CAS No.: 2886-65-9
• Molecular Formula: C15H10ClFN2O
• Molecular Weight: 288.7 g/mol
• IUPAC Name: 7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• Standard InChI: InChI=1S/C15H10ClFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,19,20)
• Standard InChI Key: UVCOILFBWYKHHB-UHFFFAOYSA-N
• SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F
• Appearance: A 1 mg/ml solution in methanol